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Compound of Interest

Compound Name:
Methyl 4-(benzyloxy)-3-

methoxybenzoate

Cat. No.: B041899 Get Quote

An In-depth Technical Guide to Methyl 4-
(benzyloxy)-3-methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-(benzyloxy)-3-
methoxybenzoate, a key chemical intermediate in the synthesis of various pharmaceutical

compounds and research molecules. This document details its chemical properties, synthesis

protocols, and analytical data, presented in a format tailored for scientific and research

applications.

Core Chemical Identifiers
Identifier Value

CAS Number 56441-97-5[1]

Molecular Formula C₁₆H₁₆O₄[1]

IUPAC Name
methyl 3-methoxy-4-

(phenylmethoxy)benzoate[1]

Physicochemical Data
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A summary of the key physicochemical properties of Methyl 4-(benzyloxy)-3-
methoxybenzoate is provided below. This data is essential for its handling, application in

reactions, and for analytical characterization.

Property Value

Molecular Weight 272.29 g/mol

Appearance White to off-white crystalline powder

Melting Point 94-96 °C

Boiling Point Not determined

Solubility
Soluble in dichloromethane, ethyl acetate, and

acetone. Insoluble in water.

Synthesis Protocol: Benzylation of Methyl Vanillate
The most common laboratory-scale synthesis of Methyl 4-(benzyloxy)-3-methoxybenzoate
involves the benzylation of methyl 4-hydroxy-3-methoxybenzoate (methyl vanillate). Below is a

detailed experimental protocol for this procedure.

Materials:

Methyl 4-hydroxy-3-methoxybenzoate (1.0 eq)

Benzyl bromide (1.1 eq)

Potassium carbonate (K₂CO₃) (1.5 eq)

Acetone or Dimethylformamide (DMF)

Deionized water

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate
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Hexane

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Büchner funnel and filter paper

Procedure:

Reaction Setup: To a round-bottom flask, add methyl 4-hydroxy-3-methoxybenzoate and

acetone (or DMF). Stir the mixture at room temperature until the starting material is fully

dissolved.

Addition of Base: Add potassium carbonate to the solution. The mixture will become a

suspension.

Addition of Benzylating Agent: Slowly add benzyl bromide to the reaction mixture at room

temperature.

Reaction Conditions: Heat the mixture to reflux (for acetone) or at 60-70 °C (for DMF) and

maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off

the potassium carbonate. Concentrate the filtrate under reduced pressure using a rotary

evaporator to remove the solvent.
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Extraction: Dissolve the resulting residue in ethyl acetate and transfer it to a separatory

funnel. Wash the organic layer sequentially with deionized water and brine solution.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude product by recrystallization from a mixture of ethyl acetate and

hexane to afford Methyl 4-(benzyloxy)-3-methoxybenzoate as a crystalline solid.

Synthetic Workflow Diagram
The following diagram illustrates the synthetic pathway for the preparation of Methyl 4-
(benzyloxy)-3-methoxybenzoate.
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Caption: Synthesis of Methyl 4-(benzyloxy)-3-methoxybenzoate.

Applications in Research and Drug Development
Methyl 4-(benzyloxy)-3-methoxybenzoate serves as a crucial building block in organic

synthesis. Its primary application is as a protected form of methyl vanillate, where the phenolic
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hydroxyl group is masked with a benzyl group. This protection strategy allows for chemical

modifications on other parts of the molecule without affecting the hydroxyl group. The benzyl

protecting group can be readily removed under standard hydrogenolysis conditions.

This compound is a key intermediate in the synthesis of various biologically active molecules,

including:

Pharmaceutical Ingredients: It is utilized in the multi-step synthesis of certain drug

candidates targeting a range of therapeutic areas.

Natural Product Synthesis: It serves as a precursor in the total synthesis of complex natural

products that feature the vanilloid scaffold.

Probe Molecules: It is used to create chemical probes for studying biological pathways and

protein functions.

Due to its versatile chemical nature and its role in the synthesis of high-value compounds,

Methyl 4-(benzyloxy)-3-methoxybenzoate remains an important molecule for professionals in

the fields of medicinal chemistry, organic synthesis, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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